3-[(E)-{2-[(4-chlorophenoxy)acetyl]hydrazinylidene}methyl]phenyl 3-bromobenzoate

• Molecular Formula: C22H16BrClN2O4
• Molecular Weight: 487.7 g/mol
• IUPAC Name: [3-[(E)-[[2-(4-chlorophenoxy)acetyl]hydrazinylidene]methyl]phenyl] 3-bromobenzoate
• InChI: InChI=1S/C22H16BrClN2O4/c23-17-5-2-4-16(12-17)22(28)30-20-6-1-3-15(11-20)13-25-26-21(27)14-29-19-9-7-18(24)8-10-19/h1-13H,14H2,(H,26,27)/b25-13+
• InChI Key: BGDPLXXMTKVQGX-DHRITJCHSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)OC(=O)C2=CC(=CC=C2)Br)/C=N/NC(=O)COC3=CC=C(C=C3)Cl
• Canonical SMILES: C1=CC(=CC(=C1)OC(=O)C2=CC(=CC=C2)Br)C=NNC(=O)COC3=CC=C(C=C3)Cl

Description

3-[(E)-{[2-(4-CHLOROPHENOXY)ACETAMIDO]IMINO}METHYL]PHENYL 3-BROMOBENZOATE is a complex organic compound with a molecular formula of C22H16BrClN2O4 This compound is characterized by the presence of a chlorophenoxy group, an acetamido group, and a bromobenzoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-[(E)-{[2-(4-CHLOROPHENOXY)ACETAMIDO]IMINO}METHYL]PHENYL 3-BROMOBENZOATE typically involves multiple steps, including the formation of intermediate compounds. One common method involves the nucleophilic aromatic substitution (SNAr) reaction, where a chlorophenoxy group is introduced to an acetamido intermediate . The final step often involves the esterification of the phenyl group with 3-bromobenzoic acid under acidic conditions .

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled temperatures, and specific catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization and chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions: 3-[(E)-{